Cas no 34619-03-9 (Di-tert-butyl carbonate)

Di-tert-butyl carbonate structure

Product Name:Di-tert-butyl carbonate

CAS No:34619-03-9

Molecular Formula:C₉H₁₈O₃

Molecular Weight:174.23742

MDL:MFCD14560560

CID:1464708

PubChem ID:10219638

Di-tert-butyl carbonate Properties

Names and Identifiers

- Carbonic acid, bis(1,1-dimethylethyl) ester
- Carbonic acid, bis(1,1-dimethylethyl) ester
- ditert-butyl carbonate
- Di-tert-butyl carbonate
- NS00083550
- di(tert-butyl)carbonate
- diterbutyl carbonate
- dit-butyl carbonate
- di-tert-butyl-carbonate
- di-tert.-butylcarbonate
- di-tert.-butyl carbonate
- di-tert butylcarbonate
- di-tertbutyl carbonate
- di(t-butyl)carbonate
- ditertiarybutylcarbonate
- Di-t-butyl carbonate
- carbonic acid di-tert-butyl ester
- di-terbutyl carbonate
- SCHEMBL29121
- bis(1,1-dimethylethyl)carbonate
- di-tertbutylcarbonate
- di-t butyl carbonate
- CS-0146214
- di-tert-butylcarbonate
- di-(t-butyl)carbonate
- carbonic acid di-t-butyl ester
- (di-tert-butyl)carbonate
- di-t-butylcarbonate
- ditertbutylcarbonate
- MFCD14560560
- di-(tert-butyl)carbonate
- DTXSID40436864
- di t-butylcarbonate
- AKOS017523543
- AB17496
- diterbutylcarbonate
- Ditert-butyl Carbonate
- Di-tert.butylcarbonate
- ditertbutlycarbonate
- di-tert butyl carbonate
- 34619-03-9
- di tert-butyl carbonate
- di-tert-butyl carbonate
- +Expand
- MDL： MFCD14560560
- InChIKey： ODCCJTMPMUFERV-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H18O3/c1-8(2,3)11-7(10)12-9(4,5)6/h1-6H3
- SMILES： CC(C)(C)OC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 174.12564
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 174.125594432g/mol
Heavy Atom Count: 12
Complexity: 142
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53
Refractive Index: 1.4249 (estimate)
Boiling Point: 245.22°C (rough estimate)
Melting Point: 40°C
Density: 1.0069 (rough estimate)

Di-tert-butyl carbonate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01DLAQ-250mg	DI-TERT-BUTYL CARBONATE	34619-03-9	98%	250mg	$16.00	2024-05-05
A2B Chem LLC	AX12946-250mg	DI-TERT-BUTYL CARBONATE	34619-03-9	98%	250mg	$15.00	2024-04-20
Aaron	AR01DLJ2-250mg	DI-TERT-BUTYL CARBONATE	34619-03-9	98%	250mg	$11.00
abcr	AB494820-250 mg	Di-tert-butyl carbonate, 95%; .	34619-03-9	95%	250MG	€96.50	2022-07-29
Ambeed	A989340-250mg	Di-tert-butyl carbonate	34619-03-9	98%	250mg	$20.0
Chemenu	CM539624-1g	Di-tert-Butyl carbonate	34619-03-9	98%	1g	$64	2023-02-02
Cooke Chemical	BD3325545-250mg	Di-tert-butylcarbonate	34619-03-9	98%	250mg	RMB 128.00	2023-09-07
eNovation Chemicals LLC	Y1260592-5g	DI-TERT-BUTYL CARBONATE	34619-03-9	98%	5g	$160	2024-06-06
TRC	D493748-10mg	Di-tert-butyl carbonate	34619-03-9		10mg	$87.00	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1216854-250mg	Di-tert-Butyl carbonate	34619-03-9	98%	250mg	￥98.00	2024-05-17

Di-tert-butyl carbonate Synthesis

Synthetic Circuit 1

59562-82-2

24936-68-3

34619-03-9

80-05-7

Reaction Conditions

1.1 Catalysts: 1,5,7-Triazabicyclo[4.4.0]dec-5-ene Solvents: 2-Methyltetrahydrofuran ; 12 h, rt

Reference

Chemical recycling of poly(bisphenol A carbonate): 1,5,7-Triazabicyclo[4.4.0]-dec-5-ene catalyzed alcoholysis for highly efficient bisphenol A and organic carbonate recovery

Do, Taeyang; Baral, Ek Raj; Kim, Jeung Gon, Polymer, 2018, 143, 106-114

Di-tert-butyl carbonate Raw materials

Di-tert-butyl carbonate Preparation Products

Di-tert-butyl carbonate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:34619-03-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:34619-03-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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34619-03-9 (Di-tert-butyl carbonate) Related Products

51729-83-0(Methyl isopropyl carbonate)

Recommended suppliers

Amadis Chemical Company Limited

(CAS:34619-03-9)Di-tert-butyl carbonate

Purity:99%

Quantity:25g

Price($):472.0